Cas no 127311-88-0 (4,7-Epoxyisobenzofuran-5-carboxylicacid, octahydro-1,3-dioxo-, ethyl ester, (3aa,4b,5a,7b,7aa)- (9CI))

• Product Name: 4,7-Epoxyisobenzofuran-5-carboxylicacid, octahydro-1,3-dioxo-, ethyl ester, (3aa,4b,5a,7b,7aa)- (9CI)
• CAS No: 127311-88-0
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 188006
• PubChem ID: 3080109
• Update Time: 2025-04-19

4,7-Epoxyisobenzofuran-5-carboxylicacid, octahydro-1,3-dioxo-, ethyl ester, (3aa,4b,5a,7b,7aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,7-Epoxyisobenzofuran-5-carboxylicacid, octahydro-1,3-dioxo-, ethyl ester, (3aa,4b,5a,7b,7aa)- (9CI)
• 4,7-Epoxyisobenzofuran-5-carboxylicacid, octahydro-1,3-dioxo-, ethyl ester, (3aa,4b,5a,7b,7aa)...
• 5-endo-(Ethoxycarbonyl)endothall anhydride
• 4,7-Epoxyisobenzofuran-5-carboxylic acid, octahydro-1,3-dioxo-, ethyl ester, (3a-alpha,4-beta,5-alpha,7-beta,7a-alpha)-
• ethyl (3aR,4S,5R,7R,7aS)-1,3-dioxooctahydro-4,7-epoxy-2-benzofuran-5-carboxylate
• DTXSID50925850
• 127311-88-0
• Ethyl 1,3-dioxooctahydro-4,7-epoxy-2-benzofuran-5-carboxylate

• Inchi： 1S/C11H12O6/c1-2-15-9(12)4-3-5-6-7(8(4)16-5)11(14)17-10(6)13/h4-8H,2-3H2,1H3/t4-,5-,6-,7-,8+/m1/s1
• InChI Key： ZIYLSFYPPOEDQP-PVFLNQBWSA-N
• SMILES： O1[C@@H]2C[C@@H](C(=O)OCC)[C@H]1[C@@H]1C(=O)OC([C@H]21)=O

Computed Properties

• Exact Mass: 240.06336
• Monoisotopic Mass: 240.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.424
• Boiling Point: 403.9°Cat760mmHg
• Flash Point: 183.3°C
• Refractive Index: 1.529
• PSA: 78.9